Cas no 84106-70-7 (3-Pentanone, 2,2-dimethyl-1,5-diphenyl-4-(1H-1,2,4-triazol-1-yl)-)

3-Pentanone, 2,2-dimethyl-1,5-diphenyl-4-(1H-1,2,4-triazol-1-yl)- structure
84106-70-7 structure
Product Name:3-Pentanone, 2,2-dimethyl-1,5-diphenyl-4-(1H-1,2,4-triazol-1-yl)-
CAS No:84106-70-7
MF:C21H23N3O
MW:333.426824808121
CID:667773
PubChem ID:13210053
Update Time:2025-04-19

3-Pentanone, 2,2-dimethyl-1,5-diphenyl-4-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pentanone, 2,2-dimethyl-1,5-diphenyl-4-(1H-1,2,4-triazol-1-yl)-
    • 2,2-dimethyl-1,5-diphenyl-4-(1,2,4-triazol-1-yl)pentan-3-one
    • 2,2-Dimethyl-1,5-diphenyl-4-(1H-1,2,4-triazol-1-yl)pentan-3-one
    • DTXSID20528039
    • XESDDKZWVNPUOH-UHFFFAOYSA-N
    • 1,5-bisphenyl-2,2-dimethyl-4-(1,2,4-triazol-1-yl)-pentan-3-one
    • 84106-70-7
    • SCHEMBL10727541
    • Inchi: 1S/C21H23N3O/c1-21(2,14-18-11-7-4-8-12-18)20(25)19(24-16-22-15-23-24)13-17-9-5-3-6-10-17/h3-12,15-16,19H,13-14H2,1-2H3
    • InChI Key: XESDDKZWVNPUOH-UHFFFAOYSA-N
    • SMILES: O=C(C(CC1C=CC=CC=1)N1C=NC=N1)C(C)(C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 333.184112366g/mol
  • Monoisotopic Mass: 333.184112366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 47.8Ų
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